4-(pyridin-3-yl)pyridin-3-amine
Overview
Description
4-(Pyridin-3-yl)pyridin-3-amine (4-PP) is a heterocyclic amine compound with a wide range of applications in the scientific and industrial fields. It is a highly versatile compound, with a wide range of properties and potential uses.
Mechanism of Action
The mechanism of action of 4-(pyridin-3-yl)pyridin-3-amine is not completely understood. It is believed to interact with enzymes and other proteins, and to modify their activity. This can be used to modify the activity of certain enzymes, such as those involved in the metabolism of drugs or other molecules.
Biochemical and Physiological Effects
4-(pyridin-3-yl)pyridin-3-amine has been studied for its effects on the biochemical and physiological processes. It has been shown to have an effect on the metabolism of drugs, as well as on the activity of certain enzymes. It has also been shown to have an effect on the activity of certain hormones, such as insulin and glucagon.
Advantages and Limitations for Lab Experiments
The use of 4-(pyridin-3-yl)pyridin-3-amine in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable. It is also relatively non-toxic and has low reactivity. However, it can be difficult to separate the two compounds produced in the reaction, and the reaction can be slow.
Future Directions
The potential future directions for 4-(pyridin-3-yl)pyridin-3-amine are numerous. It could be used in the development of new drugs, as well as in the development of new materials. It could also be used to study the mechanisms of action of enzymes and other proteins. Additionally, it could be used to study the effects of hormones on biochemical and physiological processes. Finally, it could be used to study the effects of environmental pollutants on biochemical and physiological processes.
Synthesis Methods
The synthesis of 4-(pyridin-3-yl)pyridin-3-amine is relatively straightforward. It is synthesized by reacting 3-chloropyridine with 3-aminopyridine in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a mixture of 4-(pyridin-3-yl)pyridin-3-amine and 3-aminopyridine-4-carboxylic acid. The two compounds can be separated by chromatography.
Scientific Research Applications
4-(pyridin-3-yl)pyridin-3-amine is used in a variety of scientific research applications, including material science, drug design, and biochemistry. In material science, 4-(pyridin-3-yl)pyridin-3-amine is used as an intermediate in the synthesis of polymers, such as polyurethanes. In drug design, 4-(pyridin-3-yl)pyridin-3-amine is used as a scaffold for the design of new drugs. In biochemistry, 4-(pyridin-3-yl)pyridin-3-amine is used in the study of enzyme-catalyzed reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(pyridin-3-yl)pyridin-3-amine involves the reaction of 3-cyanopyridine with 3-aminopyridine in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "3-cyanopyridine", "3-aminopyridine", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Dissolve 3-cyanopyridine and 3-aminopyridine in a suitable solvent (e.g. ethanol).", "Step 2: Add the reducing agent (e.g. sodium borohydride) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and acidify the mixture with hydrochloric acid.", "Step 4: Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1368332-70-0 |
Product Name |
4-(pyridin-3-yl)pyridin-3-amine |
Molecular Formula |
C10H9N3 |
Molecular Weight |
171.2 |
Purity |
93 |
Origin of Product |
United States |
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